Cas no 72224-22-7 (2-4-(prop-2-en-1-yloxy)phenylacetic acid)

• Product Name: 2-4-(prop-2-en-1-yloxy)phenylacetic acid
• CAS No: 72224-22-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD11131701
• CID: 4157575
• PubChem ID: 12788538
• Update Time: 2025-11-01

2-4-(prop-2-en-1-yloxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-propenyloxy)-
• 2-[4-(prop-2-en-1-yloxy)phenyl]acetic acid
• Benzeneacetic acid, 4-(2-propen-1-yloxy)-
• 2-(4-(allyloxy)phenyl)acetic acid
• 2-4-(prop-2-en-1-yloxy)phenylacetic acid
• 4-allyloxyphenylacetic acid
• SCHEMBL2471059
• p-allyloxyphenylacetic acid
• LCZC3330
• DBVOADYMWPGUPF-UHFFFAOYSA-N
• 2-(4-prop-2-enoxyphenyl)acetic acid
• G53736
• EN300-243545
• 72224-22-7
• AKOS000210330
• 2-[4-(prop-2-en-1-yloxy)phenyl]aceticacid
• XCA22422

• MDL： MFCD11131701
• Inchi： 1S/C11H12O3/c1-2-7-14-10-5-3-9(4-6-10)8-11(12)13/h2-6H,1,7-8H2,(H,12,13)
• InChI Key： DBVOADYMWPGUPF-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-4-(prop-2-en-1-yloxy)phenylacetic acid

Comprehensive Overview of 2-4-(prop-2-en-1-yloxy)phenylacetic acid (CAS No. 72224-22-7): Properties, Applications, and Industry Insights

2-4-(prop-2-en-1-yloxy)phenylacetic acid (CAS No. 72224-22-7) is a specialized organic compound with a molecular structure that combines a phenylacetic acid backbone with a prop-2-en-1-yloxy functional group. This unique configuration grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. The compound's CAS number 72224-22-7 serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for phenylacetic acid derivatives has surged due to their versatility in drug development, particularly in nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The prop-2-en-1-yloxy moiety enhances the compound's reactivity, enabling its use in polymerization reactions and cross-linking applications. Researchers are also exploring its potential in sustainable chemistry, aligning with global trends toward eco-friendly synthesis methods.

The synthesis of 2-4-(prop-2-en-1-yloxy)phenylacetic acid typically involves etherification of phenylacetic acid derivatives with allyl bromide or similar reagents, followed by purification via crystallization or chromatography. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is crucial for high-precision applications. Its molecular weight (206.23 g/mol) and solubility profile (moderate in polar solvents) further define its utility in formulation design.

From an industrial perspective, CAS 72224-22-7 is gaining attention in the cosmetics sector, where its derivatives act as stabilizers or fragrance precursors. Additionally, its role in biodegradable polymers aligns with the circular economy movement, addressing consumer concerns about plastic waste. Innovations in green chemistry are driving the adoption of this compound as a safer alternative to traditional petrochemical-based intermediates.

Frequently asked questions about 2-4-(prop-2-en-1-yloxy)phenylacetic acid include its storage conditions (recommended at 2–8°C under inert gas), shelf life (typically 24 months), and compatibility with common reagents. Regulatory databases like REACH and FDA provide guidelines for its safe handling, though it is not classified as hazardous under current standards. As research progresses, its applications in targeted drug delivery and bioactive coatings are expected to expand.

In summary, 72224-22-7 represents a multifaceted compound bridging gaps between pharmaceuticals, materials science, and sustainability. Its synthetic adaptability and functional diversity position it as a key player in next-generation chemical innovations, resonating with both academic and industrial stakeholders.